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Cat. No.: B1367298
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Applications

Authored by: A Senior Application Scientist
Abstract
This technical guide provides a comprehensive overview of 3-Chloro-5-methoxybenzoic acid
(CAS No: 82477-67-6), a pivotal chemical intermediate in the fields of pharmaceutical and

agrochemical development. The document elucidates the compound's core structural and

physicochemical properties, supported by key identifiers and experimental data. A detailed,

field-proven protocol for its synthesis via Grignard reaction is presented, emphasizing the

causal relationships behind procedural steps. Furthermore, this guide explores the compound's

significant applications as a versatile building block in medicinal chemistry and materials

science. Safety protocols and handling requirements are detailed to ensure self-validating and

safe laboratory practices. This document is intended as an essential resource for researchers,

chemists, and drug development professionals.
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Core Structural and Physicochemical Profile
3-Chloro-5-methoxybenzoic acid is an aromatic carboxylic acid distinguished by a benzene

ring substituted with a chloro group, a methoxy group, and a carboxylic acid group at positions

3, 5, and 1, respectively. This substitution pattern imparts a unique reactivity profile, making it a

valuable precursor in multi-step organic syntheses.[1][2] The presence of both an electron-

withdrawing chloro group and an electron-donating methoxy group influences the aromatic

ring's reactivity and the acidity of the carboxylic acid.

Chemical Structure and Identifiers
The foundational structure of the molecule is key to its function in synthetic chemistry.

Caption: Molecular Structure of 3-Chloro-5-methoxybenzoic acid.

The compound is systematically identified by various chemical registry numbers and notations

that ensure unambiguous recognition in global databases.

Identifier Value Source(s)

CAS Number 82477-67-6 [1][2][3][4]

Molecular Formula C₈H₇ClO₃ [1][2][3]

Molecular Weight 186.59 g/mol [1][2][4]

IUPAC Name
3-chloro-5-methoxybenzoic

acid
[3]

InChI Key
RRVHCVOVXPMKGF-

UHFFFAOYSA-N
[2][3][4]

Canonical SMILES
COC1=CC(=CC(=C1)C(=O)O)

Cl
[2][3]

PubChem CID 12909341 [1][2]

Physicochemical Properties
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The physical properties of 3-Chloro-5-methoxybenzoic acid are critical for determining

appropriate solvents, reaction conditions, and storage protocols. The compound is a solid at

room temperature and exhibits moderate solubility in water.[2]

Property Value Source(s)

Appearance
White to tan or brown

solid/powder
[1][2][3]

Melting Point 171 - 177 °C [1][3][4]

pKa (Predicted) 3.71 ± 0.10 [2]

Storage Temperature 2 - 8 °C [1][2][4]

Solubility Moderate solubility in water [2]

Synthesis Protocol: Grignard Reaction of 3,5-
Dichloroanisole
The synthesis of 3-Chloro-5-methoxybenzoic acid is reliably achieved through the

carboxylation of a Grignard reagent formed from 3,5-dichloroanisole.[5] This method is effective

because it allows for the selective formation of a carbon-carbon bond at one of the chloro-

substituted positions.

Synthesis Workflow
The overall transformation involves the formation of an organomagnesium intermediate, which

then acts as a nucleophile to attack carbon dioxide.
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Caption: Workflow for the synthesis of 3-Chloro-5-methoxybenzoic acid.

Step-by-Step Methodology
This protocol requires anhydrous conditions to prevent the quenching of the highly reactive

Grignard reagent.

Materials:

3,5-Dichloroanisole

Magnesium (Mg) turnings
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Dry Tetrahydrofuran (THF)

Dibromoethane

Dry Ice (solid Carbon Dioxide)

2 M Hydrochloric acid (HCl)

Ether

Nitrogen gas supply

Procedure:

Initiation of Grignard Reagent: In a flame-dried, round-bottomed flask under a nitrogen

atmosphere, dissolve 3,5-dichloroanisole (146 mmol) in dry tetrahydrofuran (100 mL).[5]

Activation: Add pre-treated magnesium shavings (200 mmol) and a catalytic amount of

dibromoethane (10 mmol) to initiate the reaction.[5] The dibromoethane cleans the

magnesium surface, facilitating the reaction.

Formation: Reflux the reaction mixture for 2 hours. The disappearance of magnesium

indicates the formation of the Grignard reagent.[5]

Carboxylation: Cool the reaction mixture and slowly add crushed dry ice (solid CO₂) in

batches.[5] The Grignard reagent acts as a potent nucleophile, attacking the electrophilic

carbon of CO₂. An excess of dry ice is used to drive the reaction to completion.

Quenching and Workup: Once all the dry ice has sublimated and reacted, carefully pour the

reaction mixture into a beaker containing ice and 2 M hydrochloric acid (400 mL).[5] This

step protonates the carboxylate salt formed and neutralizes any remaining Grignard reagent.

Extraction and Isolation: Transfer the mixture to a separatory funnel and extract the product

into ether (300 mL).[5] The organic layer is then washed, dried over sodium sulfate, and the

solvent is removed under reduced pressure to yield the crude product.

Purification: The resulting solid, 3-chloro-5-methoxybenzoic acid, can be further purified by

recrystallization to achieve high purity (typically >97%).[3][4]
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Key Applications in Research and Development
3-Chloro-5-methoxybenzoic acid is not an end-product itself but rather a crucial starting

material. Its trifunctional nature provides a versatile scaffold for building molecular complexity.

[1]

Pharmaceutical Development: It is a key intermediate in the synthesis of various

pharmaceuticals, particularly in the development of anti-inflammatory and analgesic drugs.[1]

The chloro and methoxy groups can be leveraged to modulate the pharmacokinetic and

pharmacodynamic properties of the final active pharmaceutical ingredient (API).[6]

Agrochemicals: The compound is utilized in the formulation of herbicides and pesticides.[1]

Its structural motifs are incorporated into larger molecules designed to interact with specific

biological targets in weeds or pests.

Biochemical Research: In a laboratory setting, this chemical is used in studies involving

enzyme inhibition and receptor binding, contributing to a deeper understanding of biological

processes and disease mechanisms.[1] For example, a related compound, 3-Chloro-5-

hydroxybenzoic acid, is a known selective agonist of the lactate receptor GPR81,

highlighting the utility of this chemical class in probing biological systems.[7]

Material Science: Researchers are exploring its potential in creating advanced polymers and

coatings, where its incorporation can enhance durability and resistance to degradation.[1]

Safety, Handling, and Toxicological Profile
Due to its hazardous nature, strict adherence to safety protocols is mandatory when handling

3-Chloro-5-methoxybenzoic acid.

Hazard Classification
The compound is classified as acutely toxic and an irritant.[1][4]
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Hazard Class GHS Code Description Source(s)

Acute Toxicity, Oral H301 Toxic if swallowed [4]

Skin Irritation H315 Causes skin irritation [4][8][9]

Eye Irritation H319
Causes serious eye

irritation
[4][8][9]

Specific Target Organ

Toxicity
H335

May cause respiratory

irritation
[4][10]

Recommended Handling Procedures
Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles with side-shields or a face shield, and a lab coat.[4][9][10]

Use a dust mask or respirator approved under standards like NIOSH (US) or CEN (EU).[4]

[10]

Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical

fume hood to avoid inhalation of dust.[8][9]

First Aid Measures:

If Inhaled: Remove the person to fresh air and keep comfortable for breathing.[8][10]

If on Skin: Wash with plenty of soap and water. Remove contaminated clothing.[8][11]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[8][11]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate

medical attention.[4][10]

Storage and Disposal: Store in a tightly closed container in a dry, cool, and well-ventilated

place between 2-8°C.[1][4][8] Dispose of contents and container to an approved waste

disposal plant in accordance with local, state, and federal regulations.[8]
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Conclusion
3-Chloro-5-methoxybenzoic acid stands as a compound of significant utility in synthetic

chemistry. Its well-defined structure and predictable reactivity make it an indispensable building

block for creating novel molecules with valuable applications in medicine, agriculture, and

material science. The synthetic protocols for its preparation are robust and scalable. However,

its toxic and irritant properties necessitate rigorous safety measures during handling and use.

This guide provides the foundational knowledge required for professionals to effectively and

safely utilize this versatile chemical intermediate in their research and development endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1367298?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

